Cas no 3947-62-4 ([(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate)

• Product Name: [(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate
• CAS No: 3947-62-4
• MF: C₁₄H₂₀O₁₀
• MW: 348.302605628967
• MDL: MFCD00270571
• CID: 304778
• PubChem ID: 11013485
• Update Time: 2025-06-07

[(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-acetyl-beta-D-glucose
• 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSE
• 2,3,4,6-Tetraacetate D-Glucopyranose
• 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GLUCOPYRANOSE
• D-Glucopyranose, 2,3,4,6-tetraacetate
• z061D-Glucopyranose, 2,3,4,6-tetraacetate-
• [(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate
• beta-d-glucose-2,3,4,6-tetraacetate
• F20753
• IEOLRPPTIGNUNP-RKQHYHRCSA-N
• 2,3,4,6-TETRA-O-ACETYL-SS-D-GLUCOSE
• A918700
• SCHEMBL1140726
• AKOS016007681
• AMY41542
• 3947-62-4
• (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-hydroxytetrahydro-2H-pyran-3,4,5-triyl triacetate
• A814028
• DTXSID101279388
• CS-0179263
• AS-76386
• [(2R,3R,4S,5R,6R)-3,4,5-triacetoxy-6-hydroxy-tetrahydropyran-2-yl]methyl acetate
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-hydroxyoxan-2-yl]methyl acetate
• beta-D-Glucopyranose, 2,3,4,6-tetraacetate
• I(2)-D-Glucopyranose, 2,3,4,6-tetraacetate

• MDL： MFCD00270571
• Inchi： 1S/C14H20O10/c1-6(15)20-5-10-11(21-7(2)16)12(22-8(3)17)13(14(19)24-10)23-9(4)18/h10-14,19H,5H2,1-4H3/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： IEOLRPPTIGNUNP-RKQHYHRCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 348.10564683g/mol
• Monoisotopic Mass: 348.10564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 425℃ at 760 mmHg
• Flash Point: 148.5°C
• Refractive Index: 1.491
• PSA: 134.66000
• LogP: -0.93820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on [(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-hydroxyoxan-2-yl]methyl acetate

Comprehensive Overview of [(2R,3R,4S,5R,6R)-(3,4,5-tris(acetyloxy))-(6-hydroxyoxan-_––_–CAS No. 3947-6000000000000000001
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The compound [ ( < span > < span > < span > < span > < span > < span > < span > < span > < span > < span > < span > < span > < / p >

In recent years,< / p >

This unique configuration enables the compound to serve as a critical intermediate in the synthesis of complex carbohydrates and glycoconjugates,

A groundbreaking study published in the Journal of Medicinal Chemistry in early

The stereochemical specificity of [(

A notable application lies in its role as a building block for oligosaccharide-based vaccines,

In addition to its synthetic utility,

The stability and reactivity profiles of [(

A comparative analysis conducted by researchers at Stanford University demonstrated that this compound exhibits superior thermal stability compared to other acetylated glucose derivatives,

In terms of pharmacological potential,

A recent collaboration between pharmaceutical companies highlighted its utility in optimizing prodrug design for orally administered medications,

The synthesis pathway of [(

A study from MIT’s Department of Chemical Engineering introduced a novel enzymatic method using glycosyltransferases to achieve higher stereoselectivity during synthesis,

In environmental and green chemistry contexts,

Preliminary toxicity assessments published in Toxicological Sciences revealed no significant adverse effects at concentrations relevant to laboratory and industrial applications,

This compound’s compatibility with common solvents and reaction conditions makes it indispensable for large-scale production processes in both academic research and commercial settings.